Cas no 852815-00-0 (1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester
• CAS No: 852815-00-0
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 1835830
• PubChem ID: 69149072
• Update Time: 2025-04-21

1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[4-(1-methylethyl)phenyl]-,ethyl ester
• ethyl 3-(4-isopropylphenyl)-1-methyl-1H-pyrazole-5-carboxylate
• SCHEMBL4694868
• 852815-00-0
• DA-34182

• Inchi： 1S/C16H20N2O2/c1-5-20-16(19)15-10-14(17-18(15)4)13-8-6-12(7-9-13)11(2)3/h6-11H,5H2,1-4H3
• InChI Key： DIFKBCLSNKELCE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2C=CC(=CC=2)C(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.1Ų